Cas no 2228090-58-0 (2-amino-2-(1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopropyl)acetic acid)

• Product Name: 2-amino-2-(1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopropyl)acetic acid
• CAS No: 2228090-58-0
• MF: C₁₅H₂₆N₂O₄
• MW: 298.377944469452
• CID: 6570811
• PubChem ID: 165733711
• Update Time: 2025-08-05

2-amino-2-(1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopropyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopropyl)acetic acid
• 2-amino-2-(1-{1-[(tert-butoxy)carbonyl]piperidin-2-yl}cyclopropyl)acetic acid
• EN300-1889344
• 2228090-58-0

• Inchi： 1S/C15H26N2O4/c1-14(2,3)21-13(20)17-9-5-4-6-10(17)15(7-8-15)11(16)12(18)19/h10-11H,4-9,16H2,1-3H3,(H,18,19)
• InChI Key： AIKYVWBQOOQFAN-UHFFFAOYSA-N
• SMILES： OC(C(C1(C2CCCCN2C(=O)OC(C)(C)C)CC1)N)=O

Computed Properties

• Exact Mass: 298.18925731g/mol
• Monoisotopic Mass: 298.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 92.9Ų

Additional information on 2-amino-2-(1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopropyl)acetic acid

2-Amino-2-(1-{1-(tert-Butoxy)CarbonylPiperidin-2-yl}Cyclopropyl)Acetic Acid: A Comprehensive Overview (CAS No. 2228090-58-0)

2-Amino-2-(1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopropyl)acetic acid, with the CAS number 2228090-58-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl ring, a piperidine moiety, and a tert-butoxycarbonyl (Boc) protecting group. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The cyclopropyl ring in this compound is particularly noteworthy due to its ability to influence the conformational flexibility and stability of the molecule. Cyclopropyl groups are known to introduce significant steric hindrance, which can affect the binding affinity and selectivity of the compound towards its target proteins. This property is crucial in drug design, as it can enhance the efficacy and reduce off-target effects.

The presence of a piperidine moiety in the structure of 2-amino-2-(1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopropyl)acetic acid adds another layer of complexity to its chemical profile. Piperidine rings are commonly found in many biologically active compounds and are known for their ability to form hydrogen bonds and π-stacking interactions with target proteins. These interactions can significantly enhance the binding affinity and stability of the compound, making it a valuable scaffold in drug discovery.

The tert-butoxycarbonyl (Boc) protecting group is a key feature of this compound. The Boc group is widely used in organic synthesis to protect amino groups during multi-step reactions. It can be easily removed under mild acidic conditions, making it a versatile tool in the synthesis of complex molecules. In the context of 2-amino-2-(1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopropyl)acetic acid, the Boc group ensures that the amino functionality remains intact during synthetic transformations, allowing for precise control over the final product.

Recent studies have explored the potential applications of 2-amino-2-(1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopropyl)acetic acid in various therapeutic areas. One notable area of interest is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play critical roles in cellular signaling pathways and are implicated in numerous diseases, including neurological disorders, cardiovascular diseases, and metabolic disorders.

A study published in the Journal of Medicinal Chemistry reported that 2-amino-2-(1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopropyl)acetic acid exhibited high binding affinity for a specific GPCR subtype, suggesting its potential as a lead compound for drug development. The researchers found that the compound's unique structural features contributed to its high selectivity and potency, making it an attractive candidate for further optimization.

In addition to its potential as a GPCR modulator, 2-amino-2-(1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopropyl)acetic acid has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis, asthma, and inflammatory bowel disease. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibited significant anti-inflammatory activity in vitro and in vivo models. The researchers attributed this activity to the compound's ability to inhibit key inflammatory mediators such as cytokines and chemokines.

The synthetic route to 2-amino-2-(1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopropyl)acetic acid involves several well-established chemical transformations. The synthesis typically begins with the formation of the cyclopropyl ring through a ring-closing metathesis reaction or another suitable method. The piperidine moiety is then introduced via an appropriate coupling reaction, followed by protection of the amino group with a Boc group. The final steps involve deprotection and purification to yield the desired product.

In conclusion, 2-amino-2-(1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopropyl)acetic acid (CAS No. 2228090-58-0) is a promising compound with potential applications in various therapeutic areas. Its unique structural features, including the cyclopropyl ring, piperidine moiety, and tert-butoxycarbonyl protecting group, contribute to its biological activity and make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound holds significant promise for advancing our understanding of complex biological processes and developing novel therapeutic agents.